Cas no 188813-43-6 (Ethyl 3-amino-3-(5-chlorothiophen-2-yl)propanoate)

• Product Name: Ethyl 3-amino-3-(5-chlorothiophen-2-yl)propanoate
• CAS No: 188813-43-6
• MF: C₉H₁₂ClNO₂S
• MW: 233.71508026123
• CID: 6147847
• PubChem ID: 20745501
• Update Time: 2025-06-09

Ethyl 3-amino-3-(5-chlorothiophen-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 188813-43-6
• ethyl 3-amino-3-(5-chlorothiophen-2-yl)propanoate
• EN300-4207052
• Ethyl 3-amino-3-(5-chlorothiophen-2-yl)propanoate

• Inchi： 1S/C9H12ClNO2S/c1-2-13-9(12)5-6(11)7-3-4-8(10)14-7/h3-4,6H,2,5,11H2,1H3
• InChI Key： BOQOGHKICIXWDC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(CC(=O)OCC)N)S1

Computed Properties

• Exact Mass: 233.0277275g/mol
• Monoisotopic Mass: 233.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 80.6Ų

Additional information on Ethyl 3-amino-3-(5-chlorothiophen-2-yl)propanoate

Ethyl 3-amino-3-(5-chlorothiophen-2-yl)propanoate (CAS No. 188813-43-6): A Comprehensive Overview

Ethyl 3-amino-3-(5-chlorothiophen-2-yl)propanoate (CAS No. 188813-43-6) is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in drug discovery and molecular research. This compound, characterized by its unique structural features, has garnered attention due to its potential in developing novel therapeutic agents. The presence of both amino and chlorothiophenyl groups makes it a valuable intermediate in synthesizing complex molecules with diverse biological activities.

The chemical structure of Ethyl 3-amino-3-(5-chlorothiophen-2-yl)propanoate consists of a propanoate ester backbone substituted with an amino group at the third carbon and a 5-chlorothiophen-2-yl moiety at the same position. This arrangement imparts specific electronic and steric properties, making it a suitable candidate for further functionalization. The compound's solubility profile and stability under various conditions further enhance its utility in synthetic chemistry.

In recent years, there has been growing interest in thiophene derivatives due to their wide range of biological activities. Thiophenes, particularly those substituted with chloro or amino groups, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a chlorothiophenyl group into the molecule of Ethyl 3-amino-3-(5-chlorothiophen-2-yl)propanoate enhances its pharmacological potential by increasing its interaction with biological targets.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex molecules. Researchers have utilized Ethyl 3-amino-3-(5-chlorothiophen-2-yl)propanoate to develop novel scaffolds that exhibit improved pharmacokinetic profiles and enhanced binding affinity to therapeutic targets. For instance, studies have shown that derivatives of this compound can be effective in modulating enzyme activity and inhibiting the growth of certain cancer cell lines.

The synthesis of Ethyl 3-amino-3-(5-chlorothiophen-2-yl)propanoate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the amino group and the chlorothiophenyl moiety must be carefully managed to avoid unwanted side products. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

Recent advancements in computational chemistry have also contributed to the understanding of the properties of Ethyl 3-amino-3-(5-chlorothiophen-2-yl)propanoate. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers design more effective derivatives. These computational approaches are particularly valuable in predicting the pharmacological activity of new compounds before they are synthesized in the lab.

The pharmaceutical industry has shown significant interest in developing new drugs based on thiophene derivatives. The structural diversity offered by compounds like Ethyl 3-amino-3-(5-chlorothiophen-2-yl)propanoate allows for the creation of molecules with tailored biological activities. This flexibility has led to several clinical trials investigating the efficacy of thiophene-based drugs in treating various diseases.

In conclusion, Ethyl 3-amino-3-(5-chlorothiophen-2-yl)propanoate (CAS No. 188813-43-6) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features and versatile reactivity make it an invaluable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.